N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C14H20F2N2/c1-17-8-6-11(7-9-17)18(2)10-12-13(15)4-3-5-14(12)16/h3-5,11H,6-10H2,1-2H3
• InChI Key: HSZTYQRFFLLLSP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=C(C=CC=C2F)F
• Molecular Formula: C14H20F2N2
• Molecular Weight: 254.32 g/mol

Description

N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine (DFBMD) is a chemical compound that has been studied extensively for its potential use in scientific research. It is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine works by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on the central nervous system.
Biochemical and Physiological Effects:
N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase locomotor activity in animals, as well as increase heart rate and blood pressure. It has also been shown to have an effect on the release of other neurotransmitters, such as serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine in lab experiments is that it is relatively easy to synthesize and has a well-understood mechanism of action. However, one limitation is that it has not been extensively studied in humans, so its effects on humans are not well understood.

Future Directions

There are many potential future directions for research on N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine. One area of research that has shown promise is in the treatment of neurological disorders, such as Parkinson's disease. Additionally, further research could be done to better understand its effects on other neurotransmitters and its potential use in other areas of research.

Synthesis Methods

N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine can be synthesized using a variety of methods, but one of the most common is through the reaction of 2,6-difluorobenzyl chloride with N,N-dimethyl-4-piperidone. This reaction produces N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine as a white crystalline solid.

Scientific Research Applications

N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine has been studied for its potential use in a variety of scientific research applications. One area of research that has shown promise is in the study of the central nervous system. N-(2,6-difluorobenzyl)-N,1-dimethyl-4-piperidinamine has been shown to have an effect on the release of dopamine and norepinephrine in the brain, making it a potential candidate for the treatment of neurological disorders.